Cas no 1804887-50-0 (2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid
• CAS No: 1804887-50-0
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 5038821
• Update Time: 2025-05-26

2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid

• Inchi： 1S/C11H8F6O2/c1-2-5-3-6(9(18)19)8(11(15,16)17)7(4-5)10(12,13)14/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： HRDUMJRBXIMIHU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(CC)=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid

2,3-Bis(trifluoromethyl)-5-ethylbenzoic Acid: A Comprehensive Overview

2,3-Bis(trifluoromethyl)-5-ethylbenzoic acid (CAS No. 1804887-50-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with two trifluoromethyl groups at the 2 and 3 positions and an ethyl group at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid involves a series of carefully designed chemical reactions. Typically, the starting material is a substituted benzene ring, which undergoes fluorination to introduce the trifluoromethyl groups. The ethyl group is introduced through alkylation or acylation reactions, followed by hydrolysis to yield the final benzoic acid product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

One of the most notable applications of 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid is in the field of pharmaceuticals. Its unique structure makes it a promising candidate for drug development, particularly in targeting specific receptors and enzymes. Recent studies have shown that this compound exhibits potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

In materials science, 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid has been explored as a building block for advanced materials such as polymers and coordination complexes. Its trifluoromethyl groups contribute to high thermal stability and chemical resistance, making it suitable for applications in high-performance polymers. Furthermore, its ability to form stable metal complexes has been leveraged in the development of new catalysts for organic synthesis.

The electronic properties of 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid have also been studied extensively in the context of organic electronics. Its electron-withdrawing groups enhance the molecule's ability to participate in charge transfer processes, making it a potential candidate for use in organic photovoltaics and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, aiming to improve device efficiency.

From an environmental perspective, 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid has been evaluated for its biodegradability and toxicity. Studies indicate that while it is not inherently toxic at low concentrations, its persistence in certain environmental conditions requires careful consideration during industrial use. Efforts are underway to develop sustainable practices for its production and disposal to minimize environmental impact.

In conclusion, 2,3-bis(trifluoromethyl)-5-ethylbenzoic acid (CAS No. 1804887-50-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in pharmaceuticals, materials science, and organic electronics. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.